Cas no 190788-59-1 (4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane is a specialized organoboron compound featuring a dioxaborolane core with a 2-nitrophenyl substituent. This crystalline solid is widely utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The electron-withdrawing nitro group enhances its electrophilic character, facilitating efficient transmetalation in palladium-catalyzed processes. Its tetramethyl substitution pattern provides steric protection to the boron center, improving shelf stability while maintaining good solubility in common organic solvents. The compound demonstrates particular utility in constructing biaryl systems for pharmaceutical and materials science applications. Its well-defined structure and consistent performance make it valuable for controlled synthesis of complex molecules.
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane structure
190788-59-1 structure
Product Name:4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane
CAS No:190788-59-1
MF:C12H16BNO4
MW:249.070743560791
MDL:MFCD02179447
CID:66395
PubChem ID:253660724
Update Time:2025-07-02

4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane
    • 2-Nitrophenylboronic acid pinacol cyclic ester~2-(2-Nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-Nitrobenzeneboronic acid pinacol cyclic ester
    • 2-(4,4,5,5-Tetramethyl-1,3,2-diocaborolan-2-yl)nitrobenzene
    • 2-Nitrophenylboronic acid, pinacol ester
    • 2-Nitrobenzeneboronic Acid Pinacol Ester
    • 1-Nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
    • 2-Nitrobenzeneboronic acid
    • BM162
    • 2-(2-Nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-Nitrobenzeneboronic acid picol ester
    • 2-nitrophenylboronic acid pinacol cyclic ester
    • 2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)NITROBENZENE
    • 2-Nitrophenylboronic Acid Pinacol Ester
    • 2-Nitrobenzeneboronic acid pinacol ester, 98+%
    • (2-Nitrophenyl)boronic acid pinacol ester
    • 1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-(2-NITROPHENYL)-
    • AMT
    • EN300-267736
    • AKOS015951144
    • AS-2981
    • DTXSID70395213
    • VLJYUDGCEKORNG-UHFFFAOYSA-N
    • 3-hydroxy-2,3-dimethylbutan-2-yl hydrogen 2-nitrophenylboronate;2-Nitrophenylboronic acid pinacol ester
    • MFCD02179447
    • (2-Nitrophenyl)boronic acid, pinacol ester
    • J-513974
    • 2-nitrobenzeneboronic acid pinacol ester, AldrichCPR
    • CS-W000891
    • 190788-59-1
    • Z2044805156
    • FT-0643801
    • N1006
    • SCHEMBL7690779
    • A4207
    • SY108998
    • AB11147
    • DB-015862
    • MDL： MFCD02179447
    • Inchi： 1S/C12H16BNO4/c1-11(2)12(3,4)18-13(17-11)9-7-5-6-8-10(9)14(15)16/h5-8H,1-4H3
    • InChI Key： VLJYUDGCEKORNG-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC=CC=2[N+](=O)[O-])OC(C)(C)C1(C)C
    • BRN： 7708824

Computed Properties

  • Exact Mass: 167.03900
  • Monoisotopic Mass: 249.1172382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 64.3

Experimental Properties

  • Color/Form: White solid
  • Melting Point: 45.0 to 49.0 deg-C
  • PSA: 86.28000
  • LogP: -0.20220
  • Solubility: Insoluble in water

4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Security Information

4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162888-1G
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane
 190788-59-1 >98.0%(GC)
1g
 ¥41.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162888-25g
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane
 190788-59-1 >98.0%(GC)
25g
 ¥633.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162888-5G
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane
 190788-59-1 >98.0%(GC)
5g
 ¥146.90 2023-08-31
Alichem
A019121179-100g
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane
 190788-59-1 98%
100g
 $376.20 2023-09-02
TRC
T889653-10mg
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane
 190788-59-1
10mg
 $ 50.00 2022-06-02
TRC
T889653-50mg
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane
 190788-59-1
50mg
 $ 65.00 2022-06-02
TRC
T889653-100mg
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane
 190788-59-1
100mg
 $ 80.00 2022-06-02
Chemenu
CM135241-25g
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane
 190788-59-1 95%+
25g
 $102 2023-01-09
Chemenu
CM135241-100g
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane
 190788-59-1 95%+
100g
 $396 2023-01-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
N1006-5g
4,4,5,5-Tetramethyl-2-(2-nitrophenyl)-1,3,2-dioxaborolane
 190788-59-1 98.0%(GC&T)
5g
 ￥990.0 2022-06-10

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